Cas no 91577-92-3 (1-Butanol, 2-methyl-, 4-nitrobenzoate, (2S)-)
91577-92-3 structure
Product Name:1-Butanol, 2-methyl-, 4-nitrobenzoate, (2S)-
CAS No:91577-92-3
MF:C12H15NO4
MW:237.251803636551
CID:786966
Update Time:2024-02-01
1-Butanol, 2-methyl-, 4-nitrobenzoate, (2S)- Chemical and Physical Properties
Names and Identifiers
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- 1-Butanol, 2-methyl-, 4-nitrobenzoate, (2S)-
- 1-Butanol, 2-methyl-, 1-(4-nitrobenzoate), (2S)-
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- Inchi: 1S/C12H15NO4/c1-3-9(2)8-17-12(14)10-4-6-11(7-5-10)13(15)16/h4-7,9H,3,8H2,1-2H3/t9-/m0/s1
- InChI Key: OPTWCGBPFYHUBZ-VIFPVBQESA-N
- SMILES: C(OC(=O)C1=CC=C([N+]([O-])=O)C=C1)[C@@H](C)CC
Experimental Properties
- Density: 1.154±0.06 g/cm3(Predicted)
- Melting Point: 51 °C
- Boiling Point: 348.8±25.0 °C(Predicted)
1-Butanol, 2-methyl-, 4-nitrobenzoate, (2S)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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